
Physical and chemical properties of 2-Ethyl-4-
methylpentanal

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117 Get Quote

An In-depth Technical Guide to 2-Ethyl-4-
methylpentanal
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethyl-4-methylpentanal, tailored for researchers, scientists, and professionals

in drug development. This document details the compound's characteristics, methods for its

synthesis and purification, and analytical procedures, presented with clarity and precision to

support advanced research and application.

Compound Identity and Structure
IUPAC Name: 2-Ethyl-4-methylpentanal[1] CAS Number: 10349-95-8[1] Molecular Formula:

C₈H₁₆O[1] Canonical SMILES: CCC(CC(C)C)C=O[1] InChI Key: RASFNDNSLQUKNY-

UHFFFAOYSA-N[1]

The structure of 2-Ethyl-4-methylpentanal features a pentanal backbone with an ethyl group

at the second carbon and a methyl group at the fourth carbon.

Physical and Chemical Properties
The known physical and chemical properties of 2-Ethyl-4-methylpentanal are summarized in

the table below. This data is essential for handling, storage, and application of the compound in

a laboratory setting.
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Property Value Source

Molecular Weight 128.21 g/mol [1][2]

Boiling Point 156.7 °C at 760 mmHg [2][3]

Density 0.808 g/cm³ [2][3]

Melting Point Not Available [3]

Flash Point 48 °C [2][3]

Vapor Pressure 2.85 mmHg at 25 °C [2]

Refractive Index 1.408 [2]

LogP (Predicted) 2.3 [1]

Solubility

No experimental data

available. The predicted LogP

value suggests low solubility in

water and good solubility in

organic solvents.

Spectral Data
Experimental spectral data for 2-Ethyl-4-methylpentanal is not readily available in public

databases. Therefore, predicted spectral data is provided below to assist in the characterization

of the compound.

Predicted ¹H NMR Spectrum
The proton Nuclear Magnetic Resonance (¹H NMR) spectrum is expected to show signals

corresponding to the different types of protons in the molecule. Key expected shifts include:

A signal for the aldehydic proton in the region of 9.4-9.9 ppm.

Signals for the protons on the ethyl and methyl groups, and the pentanal backbone, in the

upfield region (0.8-2.5 ppm).

Predicted ¹³C NMR Spectrum
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The carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectrum will show distinct signals for

each of the eight carbon atoms in the molecule, as they are all in unique chemical

environments. Key expected shifts include:

A signal for the carbonyl carbon of the aldehyde group in the downfield region, typically

between 190-205 ppm.

Signals for the aliphatic carbons of the ethyl, methyl, and pentanal chain in the upfield region

(10-60 ppm).

Predicted Infrared (IR) Spectrum
The Infrared (IR) spectrum is expected to exhibit characteristic absorption bands for the

functional groups present:

A strong C=O stretching vibration for the aldehyde at approximately 1720-1740 cm⁻¹.

C-H stretching vibrations for the aldehyde proton around 2720 cm⁻¹ and 2820 cm⁻¹.

C-H stretching and bending vibrations for the aliphatic parts of the molecule.

Predicted Mass Spectrum Fragmentation
In a mass spectrum, 2-Ethyl-4-methylpentanal (molecular weight 128.21) is expected to show

a molecular ion peak (M⁺) at m/z = 128. Key fragmentation patterns for aldehydes include

alpha-cleavage and McLafferty rearrangement, which would lead to characteristic fragment

ions.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Ethyl-4-
methylpentanal are provided below. These are based on general methods for aldehydes and

have been adapted for this specific compound.

Synthesis of 2-Ethyl-4-methylpentanal
A common method for the synthesis of aldehydes is the oxidation of primary alcohols.[4] An

alternative approach for synthesizing α-alkylated aldehydes is through the direct alkylation of a
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simpler aldehyde.[5][6]

Method: Oxidation of 2-Ethyl-4-methylpentan-1-ol

This procedure involves the oxidation of the corresponding primary alcohol, 2-Ethyl-4-

methylpentan-1-ol, using a mild oxidizing agent like Pyridinium chlorochromate (PCC) to

prevent over-oxidation to the carboxylic acid.[7]

Materials:

2-Ethyl-4-methylpentan-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Ethyl-

4-methylpentan-1-ol in anhydrous DCM.

Add PCC to the solution in one portion while stirring.

Allow the reaction to stir at room temperature for 2-3 hours, monitoring the progress by thin-

layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude 2-Ethyl-4-methylpentanal.

Further purification can be achieved by distillation or column chromatography.

Purification of 2-Ethyl-4-methylpentanal
A highly effective method for purifying aldehydes from non-aldehydic impurities is through the

formation of a bisulfite adduct, which is water-soluble and can be easily separated.[2][3][8]

Method: Sodium Bisulfite Extraction

Materials:

Crude 2-Ethyl-4-methylpentanal

Methanol or Tetrahydrofuran (THF)

Saturated aqueous sodium bisulfite solution

Diethyl ether or other suitable organic solvent

5 M Sodium hydroxide solution

Procedure:

Dissolve the crude 2-Ethyl-4-methylpentanal in a minimal amount of a water-miscible

solvent like methanol or THF.[3]

Add a freshly prepared saturated aqueous solution of sodium bisulfite and shake the mixture

vigorously for several minutes.[9]

Transfer the mixture to a separatory funnel, add diethyl ether and water, and shake.

Separate the aqueous layer containing the bisulfite adduct of the aldehyde.

To recover the aldehyde, treat the aqueous layer with a 5 M sodium hydroxide solution until it

is strongly basic. This will regenerate the aldehyde.[3]
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Extract the regenerated aldehyde with diethyl ether.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the purified 2-Ethyl-4-methylpentanal.

Analytical Methods
Gas chromatography is a suitable method for the analysis of volatile aldehydes like 2-Ethyl-4-
methylpentanal.

Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation and Conditions (General Example):

Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A or equivalent

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25

mm x 0.25 µm), is suitable for separating aldehydes.

Injector Temperature: 250 °C

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a

rate of 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 40-400

Sample Preparation:

Prepare a dilute solution of the 2-Ethyl-4-methylpentanal sample in a volatile organic

solvent such as dichloromethane or hexane.
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Inject a 1 µL aliquot of the sample into the GC-MS system.

Biological Activity and Applications
Currently, there is no specific information available in the scientific literature regarding the

biological activity or signaling pathways of 2-Ethyl-4-methylpentanal. Its primary use is in

organic synthesis and as a research chemical.[10]

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates a typical workflow for the synthesis of 2-Ethyl-4-
methylpentanal via oxidation of the corresponding alcohol, followed by a bisulfite extraction

purification step.

Caption: Synthesis and Purification Workflow for 2-Ethyl-4-methylpentanal.

Logical Relationship of Chemical Reactions
This diagram outlines the key chemical transformations involving 2-Ethyl-4-methylpentanal,
highlighting its role as a versatile intermediate.

Caption: Key Chemical Reactions of 2-Ethyl-4-methylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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